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Compound of Interest

Compound Name:
5-Bromo-2-

(dimethylamino)pyrimidine

Cat. No.: B1281550 Get Quote

For researchers and professionals in drug development, the proper handling and disposal of

chemical reagents is a cornerstone of laboratory safety and environmental responsibility. This

guide provides essential, immediate safety and logistical information for the proper disposal of

5-Bromo-2-(dimethylamino)pyrimidine, ensuring adherence to safety protocols and

regulatory compliance.

Hazard Profile and Safety Data Overview
While a specific Safety Data Sheet (SDS) for 5-Bromo-2-(dimethylamino)pyrimidine is not

readily available, data from structurally similar brominated pyrimidines indicate a consistent

hazard profile. These compounds are generally classified as hazardous, with potential for acute

toxicity if swallowed or in contact with skin, and can cause serious skin and eye irritation, as

well as respiratory irritation.[1][2]

Quantitative Data Summary for Structurally Related Brominated Pyrimidines:
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Property Value Source

GHS Hazard Statements
H301, H310, H315, H319,

H335
[1][2]

Pictogram Danger [1]

Precautionary Statements
P261, P262, P264, P270,

P271, P280
[1]

Note: This data is based on closely related brominated pyrimidine compounds and should be

considered representative of the potential hazards of 5-Bromo-2-(dimethylamino)pyrimidine.

Personal Protective Equipment (PPE)
When handling 5-Bromo-2-(dimethylamino)pyrimidine, particularly during disposal

procedures, the following personal protective equipment is mandatory:

Eye Protection: Wear chemical safety goggles or a face shield.[1]

Hand Protection: Chemically resistant gloves, such as nitrile, are required. Gloves should be

inspected before use and disposed of properly after handling the chemical.[1]

Skin and Body Protection: A lab coat, long pants, and closed-toe shoes are essential to

prevent skin contact.[1]

Respiratory Protection: All handling should be conducted in a well-ventilated area, preferably

within a chemical fume hood to avoid inhalation of dust or vapors.[2]

Experimental Protocol: Spill Management
In the event of a spill, immediate and correct cleanup is critical to minimize exposure and

environmental contamination.

Ensure Ventilation: If not already working in one, move to a well-ventilated area or a

chemical fume hood.[2]
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Containment: For solid spills, carefully sweep or vacuum the material, avoiding the creation

of dust, and place it into a designated, sealed container for disposal.[2] For liquid spills, use

an inert absorbent material to contain the spill.[2]

Decontamination: The spill area should be thoroughly cleaned with an appropriate solvent,

followed by soap and water.[2][3]

Step-by-Step Disposal Protocol
Improper disposal, such as discarding in regular trash or pouring down the drain, is strictly

prohibited.[2]

Waste Collection:

Dedicated Waste Container: All waste containing 5-Bromo-2-
(dimethylamino)pyrimidine, including contaminated lab supplies (e.g., gloves, weighing

paper, pipette tips), must be collected in a designated, compatible, and sealable container.

[2]

Segregation: This waste should be treated as halogenated organic waste and should not

be mixed with non-halogenated solvents.[2]

Container Labeling:

The waste container must be clearly labeled with the full chemical name, "5-Bromo-2-
(dimethylamino)pyrimidine," and the approximate quantity of the waste.

Include the principal investigator's name and contact information.[2]

Storage of Waste:

Store hazardous waste containers in a designated and secure location.

Keep waste containers tightly closed except when adding waste.[2]

Utilize secondary containment to prevent spills and leaks.[2]

Final Disposal:
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The final disposal of 5-Bromo-2-(dimethylamino)pyrimidine must be handled by a

licensed hazardous waste disposal company.[2]

The recommended method of disposal for halogenated organic compounds is incineration

in a chemical incinerator equipped with an afterburner and scrubber.[2]

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for the pickup and disposal of the hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact
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